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Compound of Interest

Compound Name: GX-201

cat. No.: 82924522

The following procedures provide essential safety and logistical information for the proper
disposal of GX-201, ensuring the safety of laboratory personnel and minimizing environmental
impact. This guidance is intended for researchers, scientists, and drug development
professionals actively handling this compound.

Hazard and Precautionary Summary

GX-201 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects.[1] Adherence to the following precautionary statements is mandatory to mitigate risks.
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Hazard Class

Hazard Statement

Precautionary Measures

Acute Oral Toxicity (Category
4)

H302: Harmful if swallowed.[1]

P264: Wash skin thoroughly
after handling.[1]P270: Do not
eat, drink or smoke when using
this product.[1]P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell.[1]P330: Rinse
mouth.[1]

Acute & Chronic Aquatic
Toxicity (Category 1)

H410: Very toxic to aquatic life
with long lasting effects.[1]

P273: Avoid release to the
environment.[1]P391: Collect

spillage.[1]

General Disposal

P501: Dispose of
contents/container to an

approved waste disposal plant.

[1]

Step-by-Step Disposal Procedure

Proper disposal of GX-201 and its containers is critical. Under no circumstances should it be

disposed of in standard laboratory trash or flushed down the drain.

e Waste Segregation and Collection:

o Designate a specific, clearly labeled, and sealed container for all GX-201 waste, including

unused product, contaminated consumables (e.g., pipette tips, gloves), and cleaning

materials.

e Spill Management:

o In the event of a spill, prevent further leakage or spreading.[1]

o Wear full personal protective equipment, including gloves, eye protection, and appropriate

respiratory protection.[1]
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o Absorb the spill using a finely-powdered, liquid-binding material such as diatomite or
universal binders.[1]

o Collect the absorbed material and place it into the designated GX-201 waste container.[1]

e Surface Decontamination:

o Following a spill or at the conclusion of an experiment, decontaminate all surfaces and
equipment by scrubbing with alcohol.[1]

o All materials used for decontamination (e.g., wipes, swabs) must be disposed of in the
designated GX-201 waste container.

» Final Disposal:

o The sealed container of GX-201 waste must be disposed of through an approved and
licensed hazardous waste disposal facility.[1]

o Consult with your institution's Environmental Health and Safety (EHS) department to
arrange for proper pickup and disposal in accordance with local, state, and federal

regulations.

Logical Workflow for GX-201 Disposal
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Caption: Logical workflow for the handling and disposal of GX-201 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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